Cas no 62872-87-1 (1-Propene-1-sulfonic acid, 1-methylethyl ester)

• Product Name: 1-Propene-1-sulfonic acid, 1-methylethyl ester
• CAS No: 62872-87-1
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 429431
• PubChem ID: 71382068
• Update Time: 2025-04-19

1-Propene-1-sulfonic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonic acid, 1-methylethyl ester
• propan-2-yl prop-1-ene-1-sulfonate
• DTXSID70804471
• 62872-87-1

• Inchi： 1S/C6H12O3S/c1-4-5-10(7,8)9-6(2)3/h4-6H,1-3H3
• InChI Key： ABZAPMHFRPHENS-UHFFFAOYSA-N
• SMILES： S(C=CC)(=O)(=O)OC(C)C

Computed Properties

• Exact Mass: 164.05076
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37